(7-Hydroxy-2-oxo-2H-1-benzopyran-8-yl)acetic acid

• CAS No.: 15176-77-9
• Molecular Formula: C11H8O5
• Molecular Weight: 220.18 g/mol
• IUPAC Name: 2-(7-hydroxy-2-oxochromen-8-yl)acetic acid
• InChI: InChI=1S/C11H8O5/c12-8-3-1-6-2-4-10(15)16-11(6)7(8)5-9(13)14/h1-4,12H,5H2,(H,13,14)
• InChI Key: XCZKMROBTJUSIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1C=CC(=O)O2)CC(=O)O)O

Description

(7-Hydroxy-2-oxo-2H-1-benzopyran-8-yl)acetic acid is a derivative of coumarin, a naturally occurring compound found in many plants Coumarins are known for their diverse biological activities and have been widely studied for their potential therapeutic applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (7-Hydroxy-2-oxo-2H-1-benzopyran-8-yl)acetic acid typically involves the Knoevenagel condensation reaction. This reaction is carried out by treating 8-formyl-7-hydroxy coumarin with N,N-disubstituted cyano acetamides in the presence of piperidine . The reaction conditions often include the use of solvents like acetone and catalysts such as anhydrous potassium carbonate .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach involves large-scale synthesis using the same Knoevenagel condensation reaction, optimized for higher yields and purity. The use of green chemistry principles, such as green solvents and catalysts, is also being explored to make the process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

(7-Hydroxy-2-oxo-2H-1-benzopyran-8-yl)acetic acid undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate.

Reduction: Reduction reactions typically involve reagents like sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the hydroxy and acetic acid groups

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like potassium carbonate

Major Products

The major products formed from these reactions include various substituted coumarin derivatives, which can have enhanced biological activities .

Scientific Research Applications

(7-Hydroxy-2-oxo-2H-1-benzopyran-8-yl)acetic acid has a wide range of scientific research applications:

Chemistry: Used as a precursor for the synthesis of other coumarin derivatives.

Biology: Studied for its potential as an antioxidant and antimicrobial agent.

Medicine: Investigated for its anticancer, anti-inflammatory, and antiviral properties.

Industry: Utilized in the development of dyes and fragrances

Mechanism of Action

The mechanism of action of (7-Hydroxy-2-oxo-2H-1-benzopyran-8-yl)acetic acid involves its interaction with various molecular targets and pathways. It is known to inhibit enzymes like DNA gyrase and cyclooxygenase, which play crucial roles in bacterial replication and inflammation, respectively . The compound’s antioxidant properties are attributed to its ability to scavenge free radicals and reduce oxidative stress .

Comparison with Similar Compounds

Similar Compounds

7-Hydroxycoumarin: Known for its anticoagulant properties.

4-Methyl-7-ethoxy coumarin: Used in the fragrance industry.

Baicalin: A flavonoid with anti-inflammatory and antioxidant properties.

Uniqueness

(7-Hydroxy-2-oxo-2H-1-benzopyran-8-yl)acetic acid stands out due to its unique combination of hydroxy and acetic acid groups, which confer enhanced biological activities and make it a versatile compound for various applications .